Cas no 4531-53-7 (5-Chloro-1-methylimidazole Nitrate)

• Product Name: 5-Chloro-1-methylimidazole Nitrate
• CAS No: 4531-53-7
• Molecular Formula: C₄H₅N₂Cl^.HNO₃
• Molecular Weight: 179.56174
• MDL: MFCD06795949
• CID: 45142
• PubChem ID: 44149182

5-Chloro-1-methylimidazole Nitrate Properties

Names and Identifiers

• 5-Chloro-1-methyl-1H-imidazole nitrate
• 1-Methyl-5-chloroimidazole nitrate
• 5-chloro-1-methylimidazole,nitric acid
• 5-Chlor-1-methyl-1H-imidazol,Nitrat
• 5-chloro-1-methyl-1H-imidazolium nitrate
• 5-Chloro-1-methylimidazole nitrate
• EINECS 224-868-7
• AKOS015915160
• Imidazole, 5-chloro-1-methyl-, nitrate
• FT-0635347
• DTXSID10196468
• 5-chloro-1-methyl-imidazole; nitric acid;5-Chloro-1-methylimidazole nitrate
• W-106143
• MFCD06795949
• 1H-Imidazole, 5-chloro-1-methyl-, mononitrate
• 5-chloro-1-methylimidazole; nitric acid
• AS-10854
• 5-chloro-1-methylimidazole;nitric acid
• 4531-53-7
• A826771
• TJ7AT4T3L7
• AKOS015960380
• 1H-Imidazole, 5-chloro-1-methyl-, nitrate (1:1)
• PPAZZUWYNLCOAK-UHFFFAOYSA-N

• MDL： MFCD06795949
• InChIKey： PPAZZUWYNLCOAK-UHFFFAOYSA-N
• Inchi： 1S/C4H5ClN2.HNO3/c1-7-3-6-2-4(7)5;2-1(3)4/h2-3H,1H3;(H,2,3,4)
• SMILES： CN1C=NC=C1Cl.[N+](=O)(O)[O-]

Computed Properties

• Exact Mass: 179.01000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 179.01
• Heavy Atom Count: 11
• Complexity: 91.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 83.9A^2

Experimental Properties

• LogP: 1.24900
• PSA: 83.87000
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Color/Form: White crystalline powder

5-Chloro-1-methylimidazole Nitrate Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning

5-Chloro-1-methylimidazole Nitrate Customs Data

• HS CODE：2933290090
• Customs Data：

  China Customs Code:

  2933290090

  Overview:

  2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides